Cas no 1803706-33-3 (5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1803706-33-3
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4847792
• Update Time: 2025-06-10

5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H6BrF2NO2/c9-6-3-12-4(2-7(13)14)1-5(6)8(10)11/h1,3,8H,2H2,(H,13,14)
• InChI Key： GHICFNSCQPXKHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid

Introduction to 5-Bromo-4-(difluoromethyl)pyridine-2-acetic Acid (CAS No. 1803706-33-3)

5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1803706-33-3, is a derivative of pyridine and features both bromo and difluoromethyl substituents, which contribute to its unique chemical properties and potential applications.

The structure of 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid consists of a pyridine ring substituted at the 5-position with a bromine atom and at the 4-position with a difluoromethyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules. Specifically, the bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, key factors in drug design.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid molecule has been explored as a building block in the synthesis of small-molecule inhibitors targeting various therapeutic areas. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the development of kinase inhibitors and other enzyme-targeted therapies.

One of the most compelling aspects of 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid is its versatility in synthetic chemistry. The compound serves as a precursor for the preparation of more complex molecules through various organic transformations. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the brominated position, expanding the structural diversity of derived compounds.

The difluoromethyl group is particularly noteworthy due to its influence on pharmacokinetic properties. Difluoromethylation is a strategy frequently employed in medicinal chemistry to improve drug candidate properties such as bioavailability and metabolic resistance. The presence of this group in 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid makes it an attractive scaffold for developing next-generation therapeutics that exhibit improved pharmacological profiles.

Recent advancements in computational chemistry have further highlighted the potential of 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid. Molecular modeling studies have demonstrated its binding affinity to various biological targets, providing insights into its mechanism of action and potential therapeutic applications. These computational approaches have complemented experimental efforts, enabling more efficient discovery and optimization processes.

The pharmaceutical industry has shown particular interest in derivatives of this compound for their potential use in oncology research. Kinase inhibitors, which are critical in cancer therapy, often incorporate pyridine-based scaffolds due to their favorable interactions with biological targets. The unique structural features of 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid, including the bromo and difluoromethyl groups, make it an ideal candidate for designing novel kinase inhibitors with improved efficacy and selectivity.

In addition to its applications in drug development, 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid has found utility in agrochemical research. Its structural motifs are reminiscent of compounds known to exhibit herbicidal or pesticidal activities. By leveraging its synthetic versatility, researchers have been able to develop novel agrochemicals that offer enhanced performance while maintaining environmental safety.

The synthesis of 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid itself presents an interesting challenge for synthetic chemists. While several synthetic routes have been reported, optimizing these pathways for high yield and purity remains an area of active investigation. Recent developments in catalytic methods have provided new opportunities for streamlining its preparation, making it more accessible for industrial applications.

The compound's role as a key intermediate underscores its importance in modern chemical synthesis. As demand for specialized organic compounds grows, so does the need for efficient and scalable synthetic methods. The exploration of novel derivatives and applications for CAS No. 1803706-33-3, such as modifications aimed at improving solubility or bioavailability, continues to drive innovation in both academic and industrial settings.

In conclusion, 5-Bromo-4-(difluoromethyl)pyridine-2-acetic acid represents a significant advancement in pharmaceutical and chemical research. Its unique structural features, coupled with its synthetic versatility, make it a valuable tool for developing next-generation therapeutics and agrochemicals. As research progresses, it is likely that new applications and derivatives will continue to emerge, further solidifying its importance in the chemical sciences.